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Compound of Interest

Compound Name: C35H48ClN3O10S

CAS No.: 139504-50-0

Cat. No.: B1676302 Get Quote

Chemical Formula: C35H48ClN3O10S CAS Registry Number: 139504-50-0 Common Name:

Mertansine; Maytansinoid DM1

Executive Summary & Hazard Context
To: Research Operations & EHS Leads From: Senior Application Scientist

The compound C35H48ClN3O10S (Mertansine/DM1) is not a standard organic reagent; it is a

picomolar-potency cytotoxic payload used in Antibody-Drug Conjugates (ADCs). Unlike

standard chemotherapeutics (e.g., doxorubicin), maytansinoids like DM1 are designed to be

lethal at extremely low concentrations by inhibiting microtubule assembly.

The Core Directive: Standard autoclaving is insufficient for the destruction of this compound.

The only validated disposal method for bulk material is high-temperature incineration. Chemical

deactivation via oxidation is required for surface decontamination and spill management prior

to disposal.

Technical Hazard Profile
Data synthesized from Safety Data Sheets (SDS) and NIOSH/OSHA Hazardous Drug

Guidelines.
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Property Specification Operational Implication

Toxicity Class Acute Toxin (Category 2)
Fatal if swallowed or in contact

with skin (H300, H310).

Mechanism Microtubule Inhibitor
Antimitotic agent; halts cell

division at metaphase.

OEL / OEB < 0.1 µg/m³ (Band 5)
Requires High Containment

(Isolator or Class II B2 BSC).

Physical State White to off-white powder
High risk of aerosolization;

HEPA filtration mandatory.

GHS Codes H300, H310, H341, H360
Suspected mutagen; may

damage fertility/unborn child.

Immediate Safety & Containment Protocols
Trustworthiness Check: These protocols are self-validating. If you cannot verify the negative

pressure of your Biosafety Cabinet (BSC), you are not authorized to open the vial.

Personal Protective Equipment (PPE)[1]
Respiratory: Powered Air Purifying Respirator (PAPR) or N95 minimum only if working inside

a certified Class II BSC.

Dermal:Double-gloving is mandatory.

Inner Glove: Nitrile (minimum 4 mil).

Outer Glove: Extended cuff Nitrile or Neoprene (tested for chemotherapy resistance,

ASTM D6978).

Rationale: DM1 can permeate standard latex; double gloving provides a visual breach

indicator and a second barrier during doffing.

Body: Tyvek® or chemically impervious gown with closed front and elastic cuffs.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.cellmosaic.com/content/SDS/CM52110_SDS_BSA-DM1%20Conjugate_v2_GHS_CellMosaic_Inc.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676302?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Procedures: The "Zero-Release" Standard
Expertise Insight: Do not dispose of DM1 down the drain. The complex chlorinated macrocycle

is resistant to standard wastewater treatment biodegradation.

A. Waste Categorization Matrix
Use the following logic to determine the waste stream.

Start: Identify Waste Type

Is it Bulk Material?
(Stock solutions, visible powder)

Is it Trace Waste?
(Gloves, empty vials, wipes)

No

Segregate as
HAZARDOUS CHEMICAL WASTE

Yes

Segregate as
TRACE CHEMOTHERAPY WASTE

Yes

High-Temp Incineration
(>1000°C)

Mandatory

Regulated Medical Waste
(Incineration Preferred)

Standard

Click to download full resolution via product page

Figure 1: Decision Matrix for Mertansine Waste Segregation.

B. Step-by-Step Disposal Protocol
1. Bulk Waste (Stock Solutions & Powders)
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Container: Collect in a dedicated, screw-top High-Density Polyethylene (HDPE) container

labeled "RCRA HAZARDOUS - CYTOTOXIC."

Labeling: Must explicitly state: "Contains Mertansine (DM1) - Acute Toxin."

Disposal Path: Hand off to EHS for High-Temperature Incineration.

Why: Incineration ensures the thermal decomposition of the chlorinated ring structure,

preventing environmental persistence.

2. Trace Waste (Contaminated PPE & Consumables)

Container: Yellow (EU/UK) or Yellow/White (US) chemotherapy waste bins.

Definition: Items with <3% by weight of the drug (e.g., empty vials, gloves).

Disposal Path: Incineration at a regulated medical waste facility.

Chemical Deactivation & Spill Response
Expertise Insight: You cannot simply "wipe up" a DM1 spill. You must chemically degrade the

molecule first. The thiol-linker chemistry of DM1 makes it susceptible to oxidation.

The Deactivation Agent: Sodium Hypochlorite (Bleach)[2][3]
Concentration: 10% Household Bleach (approx. 0.5% - 1% Sodium Hypochlorite final

concentration).

Reaction Time: Minimum 30 minutes.

Mechanism: Oxidation of the sulfur/thiol moiety and cleavage of the ester linkages, rendering

the molecule pharmacologically inactive.

Spill Response Workflow

1. ALERT
Notify personnel & isolate area

2. PPE UP
Double gloves, N95/PAPR, Gown

3. CONTAIN
Cover with absorbent pads

4. DEACTIVATE
Apply 10% Bleach (30 mins)

5. CLEAN
Absorb & Wash with NaOH/Water

6. DISPOSE
All materials to Haz Waste

Click to download full resolution via product page
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Figure 2: Sequential Workflow for Cytotoxic Spill Management.

Detailed Protocol:

Isolate: Evacuate the immediate area. Post "DO NOT ENTER" signage.

Cover: Gently place absorbent pads over the spill to prevent aerosolization. Do not wipe dry

yet.

Deactivate: Pour 10% bleach solution over the pads, working from the outside in. Let stand

for 30 minutes.

Neutralize: After 30 minutes, absorb the bleach. Wipe the surface with 1N Sodium Hydroxide

(NaOH) followed by water to remove corrosive residue.[1]

Disposal: Place all pads, gloves, and tools into the Hazardous Waste container (Black

Bin/RCRA).

Regulatory & Compliance Notes
United States (RCRA): While Mertansine is not explicitly P-listed (40 CFR 261.33), its LD50

classifies it as an acute toxin. Best practice dictates managing it as Hazardous Chemical

Waste, not just biohazardous waste.

Europe (EWC): Classify under 18 01 08* (Cytotoxic and cytostatic medicines).

Transport: UN 2811 (Toxic solid, organic, n.o.s.) or UN 3249 (Medicine, solid, toxic, n.o.s.).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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